molecular formula C8H4Cl3N3O B6226095 2,4,7-trichloro-8-methoxypyrido[4,3-d]pyrimidine CAS No. 2454491-03-1

2,4,7-trichloro-8-methoxypyrido[4,3-d]pyrimidine

Cat. No. B6226095
CAS RN: 2454491-03-1
M. Wt: 264.5
InChI Key:
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Description

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving “2,4,7-trichloro-8-methoxypyrido[4,3-d]pyrimidine”. Pyrido[4,3-d]pyrimidines, in general, are known to participate in a variety of chemical reactions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,4,7-trichloro-8-methoxypyrido[4,3-d]pyrimidine involves the reaction of 2,4,7-trichloro-8-nitropyrido[4,3-d]pyrimidine with methanol in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "2,4,7-trichloro-8-nitropyrido[4,3-d]pyrimidine", "Methanol", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 2,4,7-trichloro-8-nitropyrido[4,3-d]pyrimidine in methanol.", "Step 2: Add the reducing agent to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove any insoluble impurities.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by recrystallization from a suitable solvent." ] }

CAS RN

2454491-03-1

Product Name

2,4,7-trichloro-8-methoxypyrido[4,3-d]pyrimidine

Molecular Formula

C8H4Cl3N3O

Molecular Weight

264.5

Purity

95

Origin of Product

United States

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